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In the ever-evolving landscape of digital forensics, the ability to extract and analyze data from

iOS devices remains a critical challenge for researchers and investigators. This guide provides

a comparative analysis of leading forensic tools, with a primary focus on MSAB's XRY, and its

performance against prominent alternatives such as Cellebrite UFED, Oxygen Forensic

Detective, and GrayKey. The evaluation is based on publicly available validation studies,

including reports from the National Institute of Standards and Technology (NIST) Computer

Forensic Tool Testing (CFTT) program, which provide objective benchmarks for tool

performance.

Performance Under the Microscope: A Data-Driven
Comparison
The efficacy of a forensic tool is ultimately measured by its ability to acquire and accurately

interpret data from a target device. The following tables summarize the performance of MSAB
XRY and its competitors in recovering various data artifacts from iOS devices, as documented

in NIST CFTT reports and other validation studies. It is important to note that tool capabilities

are constantly updated, and results may vary based on the specific iOS version, device model,

and the state of the device (e.g., locked, unlocked, jailbroken).
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Data Artifact MSAB XRY
Cellebrite
UFED

Oxygen
Forensic
Detective

GrayKey

Basic Information

Device

Information

(Model, OS, etc.)

Consistently

Successful

Consistently

Successful

Consistently

Successful

Consistently

Successful

SIM/UICC Data
Generally

Successful

Generally

Successful

Generally

Successful

Not explicitly

tested in all

reports

User Data

Contacts
Generally

Successful

Generally

Successful

Generally

Successful

Consistently

Successful

Call Logs
Generally

Successful

Generally

Successful

Generally

Successful

Consistently

Successful

SMS/MMS/iMess

age

Generally

Successful

Generally

Successful

Generally

Successful

Consistently

Successful

Calendar
Generally

Successful

Generally

Successful

Generally

Successful

Consistently

Successful

Notes
Generally

Successful

Generally

Successful

Generally

Successful

Consistently

Successful

Voicemail
Generally

Successful

Generally

Successful

Generally

Successful

Not explicitly

tested in all

reports

Media Files

Photos
Generally

Successful

Generally

Successful

Generally

Successful

Consistently

Successful

Videos
Generally

Successful

Generally

Successful

Generally

Successful

Consistently

Successful
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Audio

Recordings

Generally

Successful

Generally

Successful

Generally

Successful

Not explicitly

tested in all

reports

Internet &

Location Data

Web Browser

History (Safari)

Generally

Successful

Generally

Successful

Generally

Successful

Consistently

Successful

Web Browser

Bookmarks

Generally

Successful

Generally

Successful

Generally

Successful

Consistently

Successful

GPS/Location

Data

Generally

Successful

Generally

Successful

Generally

Successful

Consistently

Successful

Application Data

Social Media

(Facebook,

Twitter, etc.)

Partial to No

Recovery in

some tests[1][2]

Partial to No

Recovery in

some tests[3]

Partial to No

Recovery in

some tests[4][5]

Not explicitly

tested in all

reports

Stand-alone

Documents (.pdf,

.txt)

Not reported for

some devices in

older tests

Not reported for

some devices in

older tests[3]

Generally

Successful

Consistently

Successful

Deleted Data

SQLite Database

Recovery

Generally

Successful with

some

anomalies[6]

Not explicitly

detailed in all

reports

Not explicitly

detailed in all

reports

Not explicitly

detailed in all

reports

Note: "Generally Successful" indicates that the tool was able to recover the data in most test

cases, though minor anomalies may have been observed. "Partial Recovery" signifies that only

a subset of the data was retrieved. "No Recovery" indicates the tool was unable to extract the

specific artifact in the tested scenarios. For detailed anomalies, refer to the specific NIST CFTT

reports.
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The Science Behind the Extraction: Experimental
Protocols
The validation of forensic tools follows a rigorous and standardized methodology to ensure the

reliability and repeatability of the findings. The experimental protocol outlined below is a

synthesis of the procedures described in the NIST CFTT reports for testing mobile device

acquisition tools.[1][2][3][4][5][6][7][8][9][10]

1. Device Preparation and Data Population:

A selection of iOS devices with varying models and operating system versions are used for

testing.

Each device is populated with a known dataset, including contacts, call logs, messages,

photos, videos, web history, and application data. This allows for a direct comparison

between the original data and the data extracted by the forensic tool.

2. Forensic Tool Installation and Configuration:

The forensic tool being tested is installed on a dedicated forensic workstation running a

clean operating system to avoid any potential interference.

The tool is configured according to the manufacturer's instructions.

3. Data Acquisition:

The iOS device is connected to the forensic workstation using the appropriate hardware

interface.

The data acquisition process is initiated using the forensic tool. Different acquisition methods

may be tested, such as logical, file system, and physical extractions, depending on the

capabilities of the tool and the state of the device.

4. Data Analysis and Verification:

The extracted data is saved in a forensically sound format.
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The acquired data is then analyzed using the tool's own analysis features or a separate

validated forensic analysis tool.

The extracted data is compared against the original populated dataset to identify any

discrepancies, omissions, or alterations. The integrity of the extracted data is verified using

hash values.

5. Reporting:

The results of the validation testing are documented in a detailed report, noting any

anomalies, limitations, or failures encountered during the process.

Visualizing the Forensic Workflow
The following diagram illustrates the typical workflow of a forensic data recovery process from

an iOS device, from initial seizure to the final analysis and reporting.

Seizure & Isolation Data Acquisition Analysis & Verification Reporting

Device Seizure Network Isolation
(Faraday Bag)

Forensic Tool Selection
(e.g., XRY, UFED) Device Connection Data Extraction

(Logical/File System/Physical)
Data Hashing

(Integrity Check) Data Analysis & Parsing Verification against
Known Dataset Report Generation

Click to download full resolution via product page

Caption: A typical workflow for iOS forensic data recovery.

Conclusion
The validation of digital forensic tools is a continuous and essential process. While MSAB XRY

demonstrates strong capabilities in recovering a wide range of data from iOS devices, its

performance, like that of its competitors, is not without limitations, particularly concerning social

media application data and certain types of deleted information. The NIST CFTT reports

provide an invaluable resource for objectively assessing the strengths and weaknesses of

these tools. Researchers and practitioners must stay informed of the latest validation studies to

select the most appropriate tool for their specific investigative needs and to understand the
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potential limitations of the evidence they collect. The choice of a forensic tool should be guided

by a thorough understanding of its validated capabilities and the specific requirements of the

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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